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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of C.I. Direct Brown 95 (CAS

No: 16071-86-6), a trisazo dye, in the dyeing of paper and leather. This document includes its

physicochemical properties, experimental protocols for dyeing processes, and quantitative data

on its performance.

Physicochemical Properties of Direct Brown 95
Direct Brown 95 is a water-soluble anionic dye with a good affinity for cellulosic and

proteinaceous substrates.[1][2][3] Its chemical structure, based on a benzidine framework, is

responsible for its brown color.[1]

Property Value Reference

C.I. Name Direct Brown 95 [3]

CAS Number 16071-86-6 [1][4][5]

Molecular Formula C₃₁H₁₈CuN₆Na₂O₉S [1][3]

Molecular Weight 760.1 g/mol [1]

Solubility in Water 35 g/L at 80-85 °C [2][3][6]

Appearance Dark brown powder [2][6]
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Application in Paper Dyeing
Direct Brown 95 is utilized in the paper industry for coloring various paper and cardboard

products due to its high affinity for cellulose fibers.[1] The dyeing process is typically carried out

in the pulp stage, known as dyeing in the stuff.

Principle of Paper Dyeing with Direct Dyes
The application of Direct Brown 95 to paper pulp relies on the principles of direct dyeing. The

dye molecules are adsorbed onto the cellulose fibers from an aqueous solution. This process is

influenced by factors such as temperature, pH, and the presence of electrolytes (salt), which

help to overcome the natural negative charge of cellulose fibers in water, thereby promoting

dye uptake.[7][8][9]

Experimental Protocol: Pulp Dyeing
This protocol describes a laboratory-scale procedure for dyeing paper pulp with Direct Brown

95.

Materials and Equipment:

Direct Brown 95 dye

Bleached or unbleached paper pulp slurry

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Soda Ash) (optional, for pH adjustment)

Beakers or dyeing vessels

Heating plate with magnetic stirrer

Filtration system (e.g., Büchner funnel)

Drying oven

Spectrophotometer for quantitative analysis
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Procedure:

Pulp Preparation: Prepare a consistent slurry of paper pulp in water (e.g., 1-3% consistency).

Dye Bath Preparation:

Accurately weigh the required amount of Direct Brown 95 (e.g., 0.1 - 2.0% on the weight of

dry fiber, owf).

Dissolve the dye in hot deionized water (e.g., 80-85°C) to create a stock solution.

Dyeing Process:

Transfer the pulp slurry to the dyeing vessel and adjust the temperature to 50-60°C.

Add the dye stock solution to the pulp slurry and stir for 10-15 minutes to ensure even

distribution.

Gradually add a salt solution (e.g., 5-20% owf NaCl) to the dye bath over 15-20 minutes.

The salt helps to promote dye exhaustion onto the fibers.[7][10]

Increase the temperature to 90-100°C and maintain for 30-60 minutes with continuous

stirring. Direct Brown 95 shows maximum affinity for cellulose fibers at 100°C.[2][3][6]

(Optional) Adjust the pH to a neutral or slightly alkaline range with sodium carbonate if

required, as this can influence dye uptake.

Rinsing and Sheet Formation:

After the dyeing time has elapsed, cool the pulp slurry.

Rinse the dyed pulp with cold water until the filtrate is clear to remove any unfixed dye.

Form paper sheets from the dyed pulp using a standard laboratory sheet former.

Drying: Dry the paper sheets in an oven at a controlled temperature (e.g., 90-105°C).

Quantitative Data: Paper Dyeing
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Parameter Condition Result Reference

Optimal Dyeing

Temperature
-

100°C for maximum

affinity
[2][3][6]

Salt Concentration 5-20% (owf)
Increases dye

exhaustion
[7][10]

Light Fastness (ISO) - 5-6 [6][11]

Washing Fastness

(ISO)
- 2-3 [6][11]

Rubbing Fastness

(Dry)
- 4 [6][11]

Rubbing Fastness

(Wet)
- 3 [6][11]

Application in Leather Dyeing
Direct Brown 95 is also used for coloring various types of leather, particularly chrome-tanned

leather.[12] The interaction of the anionic dye with the cationic character of chrome-tanned

leather is a key aspect of the dyeing process.

Principle of Leather Dyeing with Direct Dyes
The dyeing of leather with anionic dyes like Direct Brown 95 is influenced by the pH of the

dyebath and the leather itself.[13] In acidic conditions, the amino groups of the collagen in the

leather are protonated, creating cationic sites that attract the anionic dye molecules, leading to

fixation.[13] The process parameters must be carefully controlled to achieve level dyeing and

good penetration.

Experimental Protocol: Drum Dyeing of Chrome-Tanned
Leather
This protocol outlines a typical drum dyeing process for chrome-tanned leather.

Materials and Equipment:
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Chrome-tanned leather (shaved and neutralized)

Direct Brown 95 dye

Formic acid or other organic acids for pH adjustment

Ammonia or other mild alkali for pH adjustment (optional)

Fatliquoring agents

Laboratory-scale dyeing drum

pH meter

Thermometer

Procedure:

Leather Preparation:

The chrome-tanned leather should be well-neutralized to a pH of 5.0-6.0 to ensure even

dye penetration.

Wash the leather in the drum with water at approximately 35°C.

Dyeing Process:

Drain the wash water and add fresh water (e.g., 100-200% on shaved weight) at 40-50°C.

Dissolve the required amount of Direct Brown 95 (e.g., 1-5% on shaved weight) in hot

water and add it to the drum.

Run the drum for 30-60 minutes to allow for dye penetration. For better levelness, the

initial pH can be slightly alkaline.[12]

Fixation:

To fix the dye, gradually add a diluted solution of formic acid in several portions over 30-45

minutes to lower the pH to 3.5-4.0. This increases the cationic charge of the leather,
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leading to the fixation of the anionic dye.[13]

Continue drumming for another 30-60 minutes to ensure complete fixation.

Rinsing and Fatliquoring:

Drain the exhausted dye bath.

Rinse the leather thoroughly with water.

Proceed with fatliquoring according to standard procedures to impart softness and other

desired properties to the leather.

Drying and Finishing:

The leather is then sammied, set out, and dried.

Subsequent finishing processes can be applied as required.

Quantitative Data: Leather Dyeing
Parameter Condition Effect Reference

pH for Penetration 5.0 - 6.0
Promotes even dye

distribution
[12][13]

pH for Fixation 3.5 - 4.0
Increases dye-leather

ionic bonding
[13]

Temperature 40 - 60°C
Affects dye diffusion

and fixation rate
[13]

Adsorption on

Chitosan (as a model

for proteinaceous

substrate)

50°C 41.84 mg/g retention [14][15]

Light Fastness (ISO) - 5-6 [6][11]

Washing Fastness

(ISO)
- 2-3 [6][11]
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Workflow for Paper Pulp Dyeing with Direct Brown 95.
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Workflow for Drum Dyeing of Leather with Direct Brown 95.
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Simplified Dye-Substrate Interaction Mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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